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Compound of Interest

Compound Name: Allylsuccinic anhydride

Cat. No.: B1266719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety information, handling precautions,

and emergency procedures for allylsuccinic anhydride. The following sections detail the

physical and chemical properties, toxicological data, personal protective equipment (PPE)

protocols, and experimental procedures for safe laboratory use.

Chemical and Physical Properties
Allylsuccinic anhydride is a reactive organic compound used as a chemical intermediate.[1]

Its physical and chemical properties are summarized in the table below for easy reference.

Property Value Source(s)

Molecular Formula C₇H₈O₃ [1]

Molecular Weight 140.14 g/mol [1]

Appearance Straw to amber liquid [1]

Odor Slight [1]

Boiling Point 143 °C at 17 mmHg [1]

CAS Number 7539-12-0 [1]
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Toxicological Information
Allylsuccinic anhydride is classified as harmful if swallowed and toxic in contact with skin. It

causes skin and serious eye irritation.[1] It is also a potential sensitizer and may cause irritation

to the respiratory tract.[1]

Toxicity Metric Value Species Source(s)

LD50 Oral 1070 mg/kg Rat [1]

ATE US (oral)
1103.093 mg/kg body

weight
[1]

ATE US (dermal)
329.897 mg/kg body

weight
[1]

Personal Protective Equipment (PPE) and Handling
Precautions
Strict adherence to PPE protocols is essential to minimize exposure risk. The following table

outlines the recommended PPE for handling allylsuccinic anhydride.

PPE Category Recommendation Source(s)

Eye Protection
Chemical goggles. Contact

lenses should not be worn.
[1]

Hand Protection
Neoprene or nitrile rubber

gloves.
[1]

Skin and Body
Wear suitable protective

clothing.
[1]

Respiratory

NIOSH-certified organic vapor

(black cartridge) respirator

where exposure through

inhalation may occur.

[1]
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General Handling Precautions:
Avoid all eye and skin contact.[1]

Do not breathe vapor and mist.[1]

Provide good ventilation in the process area to prevent the accumulation of vapors.[1]

Wash hands and other exposed areas with mild soap and water before eating, drinking, or

smoking and when leaving work.[1]

Wash contaminated clothing before reuse.[1]

Experimental Protocols
Standard Handling and Use in a Laboratory Setting
This protocol outlines the general steps for the safe handling and use of allylsuccinic
anhydride in a research environment.

Materials:

Allylsuccinic anhydride

Appropriate solvents and reagents

Glassware

Fume hood

Personal Protective Equipment (as specified in Section 3)

Spill kit (see Section 5.2)

Procedure:

Preparation: Before handling, ensure that the fume hood is functioning correctly and that all

necessary PPE is donned. Have a spill kit readily accessible.
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Dispensing: Conduct all transfers and manipulations of allylsuccinic anhydride inside a

certified chemical fume hood. Use chemically resistant tools, such as glass or PTFE

pipettes, for dispensing.

Reaction Setup: Keep containers of allylsuccinic anhydride tightly closed when not in use.

If heating is required, use a well-controlled heating mantle or oil bath. Avoid open flames and

sparks as irritating fumes and organic acid vapors may develop at elevated temperatures.[1]

Work-up and Cleaning: After the experimental procedure is complete, decontaminate all

glassware and surfaces. Dispose of all waste, including contaminated PPE, as hazardous

waste in accordance with local, state, and federal regulations.

Hydrolysis of Allylsuccinic Anhydride (Illustrative)
Acid anhydrides react with water in a process called hydrolysis to form the corresponding

carboxylic acids. This reaction can be vigorous. The following is a general, illustrative protocol

for a controlled hydrolysis.

Materials:

Allylsuccinic anhydride

Deionized water

pH meter or indicator paper

Stir plate and stir bar

Ice bath

Appropriate quenching agent (e.g., a weak base like sodium bicarbonate solution)

Procedure:

Cooling: Place the reaction vessel containing a stirrer in an ice bath to manage potential heat

generation.
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Slow Addition: Slowly add water to the allylsuccinic anhydride with continuous stirring.

Monitor the temperature of the reaction mixture.

Neutralization: After the hydrolysis is complete, neutralize the resulting dicarboxylic acid with

a suitable base if required for the experimental workflow.

Waste Disposal: Dispose of the resulting solution and any contaminated materials according

to institutional and regulatory guidelines.

Emergency Procedures
First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure Source(s)

Inhalation

Remove the victim to fresh air

and keep them at rest in a

position comfortable for

breathing. Get medical

advice/attention if you feel

unwell.

[1]

Skin Contact

Wash with plenty of soap and

water. Get medical

advice/attention. Take off

contaminated clothing and

wash it before reuse.

[1]

Eye Contact

Immediately flush eyes

thoroughly with water for at

least 15 minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Get medical advice/attention.

[1]

Ingestion

Never give anything by mouth

to an unconscious person. Get

medical advice/attention.

Rinse mouth.

[1]

Accidental Release Measures
In the event of a spill, follow these procedures to mitigate the hazard.

Materials:

Spill kit containing:

Inert absorbent material (e.g., vermiculite, sand)

Chemical-resistant gloves, goggles, and protective clothing
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Sealable waste disposal bags or containers

Procedure:

Evacuate: Evacuate unnecessary personnel from the area.[1]

Ventilate: Ensure adequate ventilation.

Contain: Contain any spills with dikes or absorbents to prevent migration and entry into

sewers or streams.[1]

Absorb: Clean up any spills as soon as possible, using an absorbent material to collect it.[1]

Collect: Sweep or shovel spills into an appropriate container for disposal.[1]

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Dispose: Dispose of all contaminated materials as hazardous waste.[1]

Storage and Disposal
Storage:

Keep the container tightly closed.[1]

Store locked up.[1]

Store in a well-ventilated place.[1]

Store away from heat, open flames, and sparks.[1]

Incompatible materials: Oxidizing agents.[1]

Disposal:

Dispose of contents/container to a licensed waste disposal facility.[1]

Do not dispose of waste into the sewer.[1]
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Avoid release to the environment.[1]

Visualized Workflows and Pathways
The following diagrams illustrate key logical relationships and workflows for the safe handling of

allylsuccinic anhydride.

Exposure Event

Immediate First Aid

Spill Response
Exposure Occurs

(Inhalation, Skin/Eye Contact, Ingestion)

Remove from Exposure Source

Evacuate Area

If Spill

Administer Specific First Aid
(See Table in Section 5.1) Seek Immediate Medical Attention

Don Appropriate PPE Contain Spill Absorb with Inert Material Collect Waste Decontaminate Area Dispose of Hazardous Waste

Click to download full resolution via product page

Caption: General workflow for responding to an exposure or spill event involving allylsuccinic
anhydride.
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Initial Exposure

Cellular Interaction

Sensitization Phase

Re-exposure and Allergic Response

Inhalation of Vapors/Aerosols

Allylsuccinic Anhydride (Hapten)
Binds to Endogenous Proteins

Direct Skin Contact

Hapten-Protein Complex
Recognized by Antigen
Presenting Cells (APCs)

APCs Activate T-lymphocytes

Formation of Memory T-cells

Rapid Activation of Memory T-cells
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Release of Inflammatory Mediators

Allergic Symptoms
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Click to download full resolution via product page

Caption: Hypothesized immunological pathway for sensitization to allylsuccinic anhydride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1266719?utm_src=pdf-body-img
https://www.benchchem.com/product/b1266719?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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